Cas no 2445791-95-5 (1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine;dihydrochloride)
1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine;dihydrochloride
- EN300-26869301
- 2445791-95-5
- 1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine dihydrochloride
-
- Inchi: 1S/C8H11N5.2ClH/c1-12-5-7(9)8(11-12)6-13-4-2-3-10-13;;/h2-5H,6,9H2,1H3;2*1H
- InChI Key: AAKRUPKPQQQAOP-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C=CC=N1)CC1C(=CN(C)N=1)N
Computed Properties
- Exact Mass: 249.0548008g/mol
- Monoisotopic Mass: 249.0548008g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.7Ų
1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26869301-0.05g |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine dihydrochloride |
2445791-95-5 | 95.0% | 0.05g |
$235.0 | 2025-03-20 | |
| Enamine | EN300-26869301-0.1g |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine dihydrochloride |
2445791-95-5 | 95.0% | 0.1g |
$352.0 | 2025-03-20 | |
| Enamine | EN300-26869301-0.25g |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine dihydrochloride |
2445791-95-5 | 95.0% | 0.25g |
$503.0 | 2025-03-20 | |
| Enamine | EN300-26869301-0.5g |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine dihydrochloride |
2445791-95-5 | 95.0% | 0.5g |
$791.0 | 2025-03-20 | |
| Enamine | EN300-26869301-1.0g |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine dihydrochloride |
2445791-95-5 | 95.0% | 1.0g |
$1014.0 | 2025-03-20 | |
| Enamine | EN300-26869301-2.5g |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine dihydrochloride |
2445791-95-5 | 95.0% | 2.5g |
$1988.0 | 2025-03-20 | |
| Enamine | EN300-26869301-5.0g |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine dihydrochloride |
2445791-95-5 | 95.0% | 5.0g |
$2940.0 | 2025-03-20 | |
| Enamine | EN300-26869301-10.0g |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine dihydrochloride |
2445791-95-5 | 95.0% | 10.0g |
$4360.0 | 2025-03-20 | |
| 1PlusChem | 1P028V13-50mg |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-aminedihydrochloride |
2445791-95-5 | 95% | 50mg |
$342.00 | 2024-05-21 | |
| 1PlusChem | 1P028V13-100mg |
1-methyl-3-[(1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-aminedihydrochloride |
2445791-95-5 | 95% | 100mg |
$497.00 | 2024-05-21 |
1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine;dihydrochloride Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine;dihydrochloride
Introduction to 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine dihydrochloride (CAS No. 2445791-95-5)
The compound 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine dihydrochloride (CAS No. 2445791-95-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This compound belongs to the pyrazole scaffold, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and structural versatility. The dihydrochloride salt form enhances its solubility and stability, making it a promising candidate for further pharmacological exploration.
Pyrazole derivatives are well-documented for their pharmacological significance, exhibiting a wide range of biological effects including anti-inflammatory, antimicrobial, anticancer, and antiviral properties. The specific substitution pattern in 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine dihydrochloride, particularly the presence of a methyl group at the 1-position and a pyrazol-1-ylmethyl moiety at the 3-position, contributes to its unique chemical and biological profile. These structural features are critical in modulating its interactions with biological targets, thereby influencing its therapeutic potential.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between pyrazole derivatives and biological macromolecules. Studies indicate that the pyrazole ring can effectively engage with various binding pockets in proteins, making it an attractive scaffold for drug design. The compound's ability to interact with enzymes and receptors involved in key cellular pathways has been a focal point of research, particularly in the context of developing treatments for chronic diseases.
The dihydrochloride salt form of 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine offers several advantages over the free base form. The addition of hydrochloride ions improves solubility in aqueous solutions, which is crucial for formulation development and bioavailability studies. Additionally, the salt form enhances stability under various storage conditions, ensuring consistent quality and efficacy throughout the product lifecycle.
In vitro studies have demonstrated promising results regarding the biological activity of 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine dihydrochloride. Research has highlighted its potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The compound's ability to disrupt aberrant signaling pathways has been particularly intriguing, suggesting its utility in developing targeted therapies for oncological applications.
The synthesis of 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, minimizing side reactions and improving overall efficiency. These synthetic strategies are essential for scalable production, which is critical for transitioning from laboratory research to clinical development.
One of the most compelling aspects of this compound is its potential for further derivatization. The pyrazole core provides multiple sites for functionalization, allowing chemists to explore diverse structural analogs with tailored biological activities. Such flexibility is invaluable in medicinal chemistry, enabling the optimization of lead compounds into potent therapeutic agents.
Current research trends suggest that pyrazole derivatives continue to be a rich area for innovation in drug discovery. The integration of machine learning algorithms and artificial intelligence has accelerated the identification of novel scaffolds and their potential applications. 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-aminedihydrochloride stands as a testament to these advancements, embodying the intersection of traditional organic chemistry and cutting-edge computational methods.
The pharmacokinetic profile of 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-aminedihydrochloride is another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for clinical use. Preliminary studies have provided insights into its metabolic pathways and potential interactions with cytochrome P450 enzymes, which are crucial for predicting drug-drug interactions.
The safety profile of 1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-aminedihydrochloride is also under rigorous evaluation. Toxicological studies are being conducted to assess acute and chronic toxicity levels, as well as potential long-term effects. These studies are vital for ensuring that the compound is safe for human use before it can proceed to clinical trials.
In conclusion, 1-Methyl -3-( py raz ol - 1 - ylm ethyl ) py raz ol - 4 - am ine di hy droch lor ide ( CAS No . 244579 1 -95 -5) represents a significant advancement in medicinal chemistry with substantial therapeutic potential . Its unique structural features , combined with promising preclinical results , make it an attractive candidate for further development . As research continues to uncover new applications for py azole deriva tives , this com pound is poised to play a pivotal role in addressing unmet medical needs . p >
2445791-95-5 (1-Methyl-3-(pyrazol-1-ylmethyl)pyrazol-4-amine;dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)